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Naphthol AS: A Comprehensive Technical Guide
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Introduction
Naphthol AS is an organic compound with the preferred IUPAC name 3-hydroxy-N-

phenylnaphthalene-2-carboxamide.[1][2] It is the anilide of 3-hydroxy-2-naphthoic acid.[1][2]

First discovered in 1911 by German chemists, Naphthol AS and its derivatives have become

crucial intermediates in the synthesis of azo dyes and organic pigments.[1][2] Unlike simpler

naphthols, Naphthol AS exhibits affinity for cotton fibers, allowing for the in-situ formation of

insoluble, vibrant, and wash-fast azo dyes.[1][3] This property has made it a cornerstone in the

textile industry for dyeing and printing cotton and other fibers.[1] Beyond textiles, derivatives of

Naphthol AS are being explored for various applications, including potential biomedical uses

for their antimicrobial and antifungal properties.[1]

Chemical Structure
Naphthol AS possesses a distinctive molecular architecture that dictates its chemical behavior

and applications. The structure consists of a naphthalene ring system substituted with a

hydroxyl (-OH) group and an N-phenylcarboxamide group at the 3 and 2 positions, respectively.

[1] This combination of a phenolic hydroxyl group and an anilide moiety on a large aromatic

scaffold is key to its properties. The molecule does not contain water-soluble groups, which

contributes to its firm adherence to fibers and its general insolubility in water.[1] In the presence

of a strong alkali, the phenolic hydroxyl group deprotonates to form the water-soluble

naphtholate anion.[1][3]
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Chemical structure of Naphthol AS

Figure 1: Chemical Structure of Naphthol AS

Chemical Properties
The chemical properties of Naphthol AS are largely governed by its phenolic hydroxyl group

and the aromatic naphthalene core. It undergoes reactions typical of phenols, such as

electrophilic substitution on the aromatic ring.[1] Its most significant chemical reaction is the

coupling with diazonium salts to form azo compounds, which is the basis for its use in dye

synthesis.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Naphthol AS.
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Property Value References

IUPAC Name

3-Hydroxy-N-

phenylnaphthalene-2-

carboxamide

[1][2]

Synonyms
Naphthol AS, 3-hydroxy-2-

naphthanilide
[2][4]

CAS Number 92-77-3 [2][5]

Molecular Formula C₁₇H₁₃NO₂ [2][5][6]

Molar Mass 263.29 g·mol⁻¹ [2][5]

Appearance Beige or small red powder [5]

Melting Point 246-248 °C [5]

Boiling Point 406.53 °C (rough estimate) [5]

pKa 9.70 (at 25 °C) [5]

Solubility

Insoluble in water and sodium

carbonate solution; Sparingly

soluble in ethanol; Soluble in

hot xylene, acetic acid, and

alkaline solutions.

[1][5]

Mandatory Visualizations
Logical Relationship Diagram
The following diagram illustrates the synthetic relationship of Naphthol AS from its precursors

and its subsequent application in azo dye formation.
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Caption: Synthesis pathway and application of Naphthol AS.

Experimental Workflow Diagram
This diagram outlines a general workflow for the analysis of Naphthol AS purity using Gas

Chromatography-Mass Spectrometry (GC-MS), a common technique for analyzing naphthol

compounds.

Sample Preparation
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Caption: GC-MS analytical workflow for Naphthol AS.

Experimental Protocols
Synthesis of Naphthol AS
The synthesis of Naphthol AS and its derivatives is typically achieved through the amidation of

3-hydroxy-2-naphthoic acid with the corresponding aniline.[7][8][9]
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Methodology:

Activation of Carboxylic Acid: 3-hydroxy-2-naphthoic acid is reacted with a chlorinating

agent, such as phosphorus trichloride (PCl₃) or thionyl chloride (SOCl₂), in an inert solvent

like chlorobenzene. This step converts the carboxylic acid into a more reactive acyl chloride.

Amidation: The resulting 3-hydroxy-2-naphthoyl chloride is then reacted with aniline. The

reaction is typically carried out in a suitable solvent, and a base may be added to neutralize

the hydrochloric acid byproduct.

Workup and Isolation: The crude Naphthol AS product is isolated by filtration after the

reaction is complete. It is then washed to remove unreacted starting materials and

byproducts.

Purification: The crude product is purified by recrystallization.

Purification by Recrystallization
Methodology:

Solvent Selection: Solvents such as xylene or glacial acetic acid are effective for the

recrystallization of Naphthol AS.[5] The crude product should be soluble in the hot solvent

and sparingly soluble at room temperature.

Dissolution: The crude Naphthol AS is dissolved in a minimal amount of the boiling solvent

in an Erlenmeyer flask.

Decolorization (Optional): If colored impurities are present, a small amount of activated

charcoal can be added to the hot solution, which is then subjected to hot gravity filtration to

remove the charcoal.

Crystallization: The hot, saturated solution is allowed to cool slowly to room temperature,

followed by further cooling in an ice bath to induce crystallization. Slow cooling promotes the

formation of larger, purer crystals.

Isolation and Drying: The purified crystals are collected by vacuum filtration and washed with

a small amount of cold solvent to remove residual mother liquor. The crystals are then dried
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to obtain the final product.

Purity Analysis by HPLC
High-Performance Liquid Chromatography (HPLC) is a standard method for determining the

purity of Naphthol AS and related compounds.[10][11]

Methodology:

Sample Preparation: A stock solution of the Naphthol AS sample is prepared by accurately

weighing the compound and dissolving it in a suitable solvent, such as methanol or

acetonitrile. This stock solution is then diluted to a working concentration.

Chromatographic Conditions:

Column: A reversed-phase C18 column is commonly used.[10]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium

acetate) and an organic solvent (e.g., acetonitrile or methanol) is typical.

Detection: UV detection at a wavelength where Naphthol AS exhibits strong absorbance

is employed for quantification.

Flow Rate: A standard flow rate, for example, 1.0 mL/min, is maintained.

Data Analysis: The chromatogram is analyzed to determine the area of the main peak

corresponding to Naphthol AS and any impurity peaks. The purity is calculated based on the

relative peak areas.

Applications
The primary application of Naphthol AS is as a coupling component in the formation of azoic

dyes.[1] It is applied to cellulosic fibers like cotton from an alkaline solution, where it exhibits a

substantive affinity.[3] Subsequent treatment with a solution of a diazotized aromatic amine (a

diazonium salt) leads to an in-situ coupling reaction, forming a water-insoluble, colored azo

pigment that is trapped within the fiber.[1][3] This process yields dyeings with good wash

fastness and a wide range of colors, particularly in the orange, red, and brown hues.[1] It is
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also a vital intermediate in the manufacturing of organic pigments used in inks, coatings, and

plastics.[1]

Safety and Hazards
Naphthol AS is associated with several GHS hazard statements, including H302 (Harmful if

swallowed), H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation), and H411 (Toxic to aquatic life with long-lasting effects).[2] Appropriate personal

protective equipment, including gloves, safety glasses, and respiratory protection, should be

used when handling this chemical.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Organic Syntheses Procedure [orgsyn.org]

3. dijikimya.com [dijikimya.com]

4. CN102504573B - Naphthol AS organic azo pigment and its synthesis method - Google
Patents [patents.google.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Synthesis and Biological Evaluation of N-Alkoxyphenyl-3-hydroxynaphthalene-2-
carboxanilides - PubMed [pubmed.ncbi.nlm.nih.gov]

9. benchchem.com [benchchem.com]

10. tandfonline.com [tandfonline.com]

11. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/figure/Synthesis-of-N-alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides_fig3_277660332
https://www.benchchem.com/product/b1668939?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV2P0451
https://patents.google.com/patent/CN102504573B/en
https://www.benchchem.com/product/b1668939?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Synthesis-of-N-alkoxyphenyl-3-hydroxynaphthalene-2-carboxanilides_fig3_277660332
http://www.orgsyn.org/demo.aspx?prep=CV2P0451
https://dijikimya.com/moldata/4750/
https://patents.google.com/patent/CN102504573B/en
https://patents.google.com/patent/CN102504573B/en
https://www.researchgate.net/publication/371524372_Quantitative_analysis_of_naphthalene_1-naphthol_and_2-naphthol_at_nanomol_levels_in_geothermal_fluids_using_SPE_with_HPLC
https://www.researchgate.net/figure/Synthesis-of-ring-substituted-3-hydroxynaphthalene-2-carboxanilides-1-8c_fig4_251877411
https://www.researchgate.net/figure/Synthesis-of-3-hydroxy-N-arylnaphthalene-2-carboxanilides-1-24-Reagents-and-conditions_fig3_353334023
https://pubmed.ncbi.nlm.nih.gov/26023938/
https://pubmed.ncbi.nlm.nih.gov/26023938/
https://www.benchchem.com/pdf/Assessing_the_Isomeric_Purity_of_6_Chloro_2_naphthol_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.tandfonline.com/doi/pdf/10.1080/10406639908020612
https://www.researchgate.net/figure/HPLC-chromatograms-of-1-naphthol-and-2-naphthol-in-hair-coloring-products-a-blank_fig4_318010597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Naphthol AS chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-structure
https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-structure
https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-structure
https://www.benchchem.com/product/b1668939#naphthol-as-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668939?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

